Cas no 3589-73-9 (6-Methoxyharmalan)
6-Methoxyharmalan Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxyharmalan
- 6-methoxy-1-methyl-3,4-dihydro-2H-pyrido[3,4-b]indole
- N-METHYL-(2-AMINOETHYL)-PYRROLIDINE
- 10-Methoxyharmalan
- 2-methoxyharmalane
- 3H-Pyrido(3,4-b)indole,4,9-dihydro-6-methoxy-1-methyl-,monohydrochloride
- 4,9-Dihydro-6-methoxy-1-methyl-3H-pyrido<3,4-b>indole
- 6-Methoxy-1-methyl-4,9-dihydro-3H-pyrido(3,4-b)indole monohydrochloride
- 6-Methoxyharmalane
- Methoxy-6-harmalan
- 6-Methoxy-1-methyl-3,4-dihydro-b-carboline
- BSPBio_000582
- MFCD00055938
- NCGC00016633-01
- SCHEMBL3877767
- HMBHRMFLDKKSCT-UHFFFAOYSA-N
- Prestwick_324
- 1-methyl-6-methoxy-3,4-dihydro-2-carboline
- 6-METHOXY-1-METHYL-3H,4H,9H-PYRIDO[3,4-B]INDOLE
- 1-Methyl-6-methoxy-dihydro-beta-carboline
- CAS-3589-73-9
- 3H-Pyrido(3,4-b)indole, 4,9-dihydro-6-methoxy-1-methyl-, monohydrochloride
- DTXSID80957306
- Ethyl3-(naphthalen-8-yl)-3-oxopropanoate
- Prestwick2_000621
- HMS1569N04
- SMR001233263
- SR-01000841225
- 10-METHOXYHARMALAN [MI]
- 1-METHYL-6-METHOXY-DIHYDRO-.BETA.-CARBOLINE
- 6-Methoxy-Harmalan
- Prestwick3_000621
- FT-0634918
- BPBio1_000642
- UNII-43F45VJV8C
- 6-methoxy-1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole
- 6-Methoxy-1-methyl-4,9-dihydro-3H-pyrido(3,4-b)indole
- MLS002153914
- 3589-73-9
- Oprea1_335320
- Q27164697
- 6-Methoxy-1-methyl-4,9-dihydro-3H-pyrido(3,4-b)indole monohydrochloride (Salt/Mix)
- NCGC00016633-02
- AS-65610
- 6-Methoxyharmalan, crystalline
- SPBio_002801
- 3,4-DIHYDROMETHOXYHARMAN
- HMS2233C16
- Prestwick0_000621
- HMS3370E16
- AKOS037646003
- 6-Methoxy-1-methyl-3,4-dihydro-.beta.-carboline
- A823026
- Prestwick1_000621
- 4,9-Dihydro-6-methoxy-1-methyl-3H-pyrido(3,4-b)indole
- 6-Methoxy-1-methyl-4,9-dihydro-3H-beta-carboline
- Q27258644
- 43F45VJV8C
- PIRYBCJVLMHZOK-UHFFFAOYSA-N
- DTXSID10901872
- NoName_1047
- HMS2096N04
- SR-01000841225-2
- BDBM50132104
- CHEMBL338115
- CHEBI:92962
- BRD-K54906270-001-03-5
- 3H-Pyrido(3,4-b)indole, 4,9-dihydro-6-methoxy-1-methyl-, monohydrochloride (Salt/Mix)
- 3H-Pyrido(3,4-b)indole, 4,9-dihydro-6-methoxy-1-methyl-
- SCHEMBL25438779
- DB-048891
-
- Inchi: 1S/C13H14N2O/c1-8-13-10(5-6-14-8)11-7-9(16-2)3-4-12(11)15-13/h3-4,7,15H,5-6H2,1-2H3
- InChI Key: HMBHRMFLDKKSCT-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C1CCN=C(C)C=1N2
Computed Properties
- Exact Mass: 214.11100
- Monoisotopic Mass: 214.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.6A^2
- XLogP3: 2.1
Experimental Properties
- Color/Form: Yellow crystalline solid
- Density: 1.25
- Melting Point: 208 - 209
- Boiling Point: 417.7°Cat760mmHg
- Flash Point: 206.4°C
- Refractive Index: 1.647
- PSA: 37.38000
- LogP: 1.97720
6-Methoxyharmalan Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methoxyharmalan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M360170-100mg |
6-Methoxyharmalan |
3589-73-9 | 100mg |
$190.00 | 2023-05-17 | ||
| TRC | M360170-500mg |
6-Methoxyharmalan |
3589-73-9 | 500mg |
$ 800.00 | 2023-09-06 | ||
| TRC | M360170-1g |
6-Methoxyharmalan |
3589-73-9 | 1g |
$ 1240.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-254889-25mg |
6-Methoxyharmalan, |
3589-73-9 | 25mg |
¥429.00 | 2023-09-05 | ||
| TRC | M360170-1000mg |
6-Methoxyharmalan |
3589-73-9 | 1g |
$1499.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-254889-25 mg |
6-Methoxyharmalan, |
3589-73-9 | 25mg |
¥429.00 | 2023-07-11 |
6-Methoxyharmalan Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 6-Methoxyharmalan
6-Methoxyharmalan: A Comprehensive Overview
6-Methoxyharmalan (CAS No. 3589-73-9) is a naturally occurring alkaloid that has garnered significant attention in the fields of pharmacology, traditional medicine, and modern drug discovery. This compound, belonging to the harmala family, is characterized by its unique chemical structure and diverse biological activities. Recent advancements in analytical techniques and computational modeling have shed new light on its pharmacokinetics, bioavailability, and therapeutic potential.
The chemical structure of 6-Methoxyharmalan comprises a complex arrangement of nitrogen-containing rings and hydroxyl groups, which contribute to its distinctive pharmacological properties. Researchers have employed cutting-edge spectroscopic methods, such as NMR and mass spectrometry, to elucidate its molecular architecture. These studies have revealed that the methoxy group at the sixth position plays a pivotal role in modulating the compound's bioactivity. Understanding this structural-functional relationship is crucial for designing analogs with enhanced efficacy and reduced toxicity.
Recent studies have explored the pharmacological effects of 6-Methoxyharmalan in various biological systems. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of pro-inflammatory cytokines and modulation of immune responses. Additionally, 6-Methoxyharmalan has shown promise in neuroprotective applications, particularly in models of Alzheimer's disease and Parkinson's disease. Its ability to scavenge free radicals and inhibit oxidative stress pathways underscores its potential as a neurotherapeutic agent.
The biological activity of 6-Methoxyharmalan is further influenced by its interaction with cellular transporters and metabolic enzymes. Studies utilizing CRISPR-Cas9 technology have identified key enzymes responsible for its metabolism, providing insights into species-specific differences in drug response. This knowledge is essential for optimizing dosing regimens and minimizing adverse effects in clinical settings.
In terms of therapeutic applications, 6-Methoxyharmalan has been traditionally used in folk medicine to treat a variety of ailments, including digestive disorders and nervous system conditions. Modern research has sought to validate these traditional uses through rigorous clinical trials. For instance, recent double-blind placebo-controlled studies have highlighted its efficacy in alleviating symptoms of anxiety and depression, suggesting a novel avenue for mental health therapies.
The safety profile of 6-Methoxyharmalan has also been a focal point of recent investigations. Toxicological studies conducted on animal models have indicated that it exhibits low acute toxicity when administered within therapeutic dose ranges. However, long-term safety assessments are still required to fully understand its potential risks and benefits.
Looking ahead, the development of synthetic analogs and delivery systems for 6-Methoxyharmalan presents an exciting frontier in drug development. Nanotechnology-based delivery platforms are being explored to enhance its bioavailability and target specificity. Furthermore, artificial intelligence-driven predictive modeling is being utilized to identify novel derivatives with improved pharmacokinetic properties.
In conclusion, 6-Methoxyharmalan (CAS No. 3589-73-9) stands as a testament to the rich interplay between traditional knowledge and modern scientific innovation. Its unique chemical properties, coupled with emerging research findings, position it as a promising candidate for diverse therapeutic applications. As research continues to unravel its full potential, this compound is poised to make significant contributions to the field of natural product-based drug discovery.
3589-73-9 (6-Methoxyharmalan) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)